Cas no 754984-71-9 (2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester)

• Product Name: 2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester
• CAS No: 754984-71-9
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 548917
• PubChem ID: 45095049
• Update Time: 2025-04-19

2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester
• 1-Propanone,1-(4-ethyl-2-naphthalenyl)-(9CI)
• 1-(4-Ethylnaphthalen-2-yl)propan-1-one
• 754984-71-9

• Inchi： 1S/C15H16O/c1-3-11-9-13(15(16)4-2)10-12-7-5-6-8-14(11)12/h5-10H,3-4H2,1-2H3
• InChI Key： ZEZDUSAMMSTKIE-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=C2C=CC=CC2=C(C=1)CC

Computed Properties

• Exact Mass: 212.12
• Monoisotopic Mass: 212.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.1